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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-5-

methylpyridine

Cat. No.: B090738 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is paramount for ensuring laboratory safety and environmental protection. This

guide provides detailed procedures for the proper disposal of 3-Bromo-2-hydroxy-5-
methylpyridine (CAS No. 17282-02-9), a compound frequently used in pharmaceutical and

agrochemical synthesis. Adherence to these protocols is essential for minimizing risks and

maintaining regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to consult the Safety Data Sheet (SDS)

and be fully aware of the hazards associated with 3-Bromo-2-hydroxy-5-methylpyridine. This

compound is classified as hazardous, and appropriate personal protective equipment (PPE)

must be worn at all times.

Key Hazards:

Harmful if swallowed

Causes skin irritation

Causes serious eye damage

May cause respiratory irritation
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used, especially when handling the solid form or

in case of dust formation.

All handling and preparation for disposal should be conducted in a well-ventilated laboratory

fume hood.

Quantitative Hazard Data
The following table summarizes the hazard classifications for 3-Bromo-2-hydroxy-5-
methylpyridine.

Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral Category 4 Warning

Skin Irritation Category 2 Warning

Serious Eye Damage Category 1 Danger

Specific Target Organ Toxicity Category 3 Warning

Step-by-Step Disposal Protocol
The primary method for the disposal of 3-Bromo-2-hydroxy-5-methylpyridine is through an

approved hazardous waste disposal plant.[1][2] Do not dispose of this chemical down the drain

or in regular trash.

1. Waste Identification and Segregation:
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Clearly label 3-Bromo-2-hydroxy-5-methylpyridine waste with its full chemical name and

associated hazards.

Segregate it from other waste streams to avoid incompatible chemical reactions.

2. Waste Collection and Storage:

Collect waste 3-Bromo-2-hydroxy-5-methylpyridine, including any contaminated materials,

in a designated, properly sealed, and labeled hazardous waste container.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

3. Contaminated Materials:

Any materials that have come into contact with 3-Bromo-2-hydroxy-5-methylpyridine, such

as pipette tips, gloves, and absorbent paper, must be treated as hazardous waste and

disposed of accordingly.

Rinse contaminated glassware with a suitable solvent (e.g., acetone or ethanol) in a fume

hood. The rinsate must be collected as hazardous waste.

4. Spill Management:

In the event of a spill, evacuate the area and ensure proper ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, sand, or a commercial spill absorbent.

Carefully collect the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

5. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified chemical waste

disposal company.
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Provide the disposal company with a complete and accurate description of the waste,

including its chemical composition and known hazards.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-
Bromo-2-hydroxy-5-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b090738?utm_src=pdf-body
https://www.benchchem.com/product/b090738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 3-Bromo-2-hydroxy-5-methylpyridine

Start: Generation of 
3-Bromo-2-hydroxy-5-methylpyridine Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Identify and Segregate Waste
(Pure compound, contaminated materials, solutions)

Collect Waste in a Labeled,
Sealable Hazardous Waste Container

Store Container in a Cool, Dry,
Ventilated Area Away from Incompatibles

Spill Occurs?

Follow Spill Management Protocol:
- Evacuate and Ventilate

- Absorb with Inert Material
- Collect as Hazardous Waste

Yes

Arrange for Collection by a
Licensed Waste Disposal Service

No

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 3-Bromo-2-hydroxy-5-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b090738?utm_src=pdf-body-img
https://www.benchchem.com/product/b090738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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